Cas no 89654-17-1 (Ethanone, 1-(2,5-dimethoxyphenyl)-2-methoxy-)

• Product Name: Ethanone, 1-(2,5-dimethoxyphenyl)-2-methoxy-
• CAS No: 89654-17-1
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 593258
• PubChem ID: 13213757
• Update Time: 2025-04-19

Ethanone, 1-(2,5-dimethoxyphenyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,5-dimethoxyphenyl)-2-methoxy-
• 1-(2,5-dimethoxyphenyl)-2-methoxyethanone
• 89654-17-1
• AKOS012098085
• DTXSID00528557
• SCHEMBL10497874
• 1-(2,5-Dimethoxyphenyl)-2-methoxyethan-1-one

• Inchi： 1S/C11H14O4/c1-13-7-10(12)9-6-8(14-2)4-5-11(9)15-3/h4-6H,7H2,1-3H3
• InChI Key： LJYTUAOZYHZDAD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(COC)=O)OC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.8Ų